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Cat. No.: B11900813

Get Quote

An In-Depth Technical Guide to Methyl 6-methylquinoline-4-carboxylate

Introduction

Methyl 6-methylquinoline-4-carboxylate is a heterocyclic organic compound built upon a

quinoline core.[1] Quinoline and its derivatives are of significant interest in medicinal chemistry

and materials science due to their diverse biological activities and versatile chemical properties.

This molecule, specifically functionalized with a methyl group at the 6-position and a methyl

ester at the 4-position, serves as a crucial building block in the synthesis of more complex and

pharmacologically active compounds.[1] Its structural framework is particularly relevant in the

development of inhibitors for enzymes such as dihydroorotate dehydrogenase (DHODH), a key

target in cancer and immunology research.[1][2] This guide provides a comprehensive

technical overview of its fundamental properties, synthesis, characterization, and applications

for researchers and professionals in drug development.

Physicochemical Properties and Molecular
Structure
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The intrinsic properties of Methyl 6-methylquinoline-4-carboxylate are dictated by its bicyclic

aromatic system and substituent groups. The quinoline nitrogen atom imparts basicity, while

the electron-withdrawing methyl ester group influences the reactivity of the aromatic ring

system.

Core Properties
A summary of the key physicochemical properties is presented below.

Property Value Source

IUPAC Name
methyl 6-methylquinoline-4-

carboxylate
Benchchem[1]

Molecular Formula C₁₂H₁₁NO₂ Benchchem[1]

Molecular Weight 201.22 g/mol Benchchem[1]

CAS Number 1597897-64-7 Benchchem[1]

Appearance Solid Benchchem[1]

InChI Key
LDZREOFREHJKBL-

UHFFFAOYSA-N
Benchchem[1]

Molecular Structure
The structure features a planar quinoline ring. The methyl group at the C-6 position and the

methyl ester at the C-4 position provide distinct sites for further chemical modification, which is

a key attribute for its use in creating libraries of compounds for structure-activity relationship

(SAR) studies.[1]

Caption: Chemical structure of Methyl 6-methylquinoline-4-carboxylate.

Synthesis and Purification
The synthesis of quinoline-4-carboxylates can be achieved through several established

methods, such as the Pfitzinger or Doebner reactions, which construct the quinoline ring

system. However, a more direct and common laboratory-scale approach for obtaining the title
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compound involves the esterification of the corresponding carboxylic acid, 6-methylquinoline-4-

carboxylic acid.

Recommended Synthesis Protocol: Methyl Esterification
This protocol describes the conversion of 6-methylquinoline-4-carboxylic acid to its methyl

ester. The use of cesium carbonate as a base and methyl iodide as the alkylating agent is an

effective method that proceeds under mild conditions.[2]

Workflow:

Caption: Synthetic workflow for the esterification of 6-methylquinoline-4-carboxylic acid.

Step-by-Step Methodology:

Reaction Setup: To a solution of 6-methylquinoline-4-carboxylic acid (1.0 eq) in anhydrous

N,N-Dimethylformamide (DMF), add cesium carbonate (Cs₂CO₃, 1.2 eq).

Causality: DMF is an excellent polar aprotic solvent that dissolves the reactants. Cesium

carbonate is a mild base that deprotonates the carboxylic acid to form a highly reactive

carboxylate salt, facilitating nucleophilic attack.[2]

Reagent Addition: Stir the mixture at room temperature for 30 minutes. Subsequently, add

methyl iodide (MeI, 2.0 eq) dropwise.

Causality: The cesium carboxylate attacks the electrophilic methyl group of methyl iodide

in an Sₙ2 reaction to form the methyl ester. A slight excess of methyl iodide ensures the

reaction goes to completion.[2]

Reaction Monitoring: Allow the reaction to stir overnight at room temperature. The progress

can be monitored by Thin-Layer Chromatography (TLC) by observing the disappearance of

the starting material spot and the appearance of a new, less polar product spot.

Work-up: Upon completion, pour the reaction mixture into water and extract with an organic

solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purification: Purify the crude product by flash column chromatography on silica gel to yield

the pure Methyl 6-methylquinoline-4-carboxylate.

Analytical Characterization and Structural
Elucidation
Rigorous structural confirmation is paramount for any chemical compound intended for

research, particularly in drug discovery. A combination of spectroscopic techniques is employed

to provide an unambiguous structural assignment.[1]

Caption: Analytical workflow for the structural confirmation of the target compound.

Spectroscopic Data
The following table summarizes the expected data from key analytical techniques used to

characterize Methyl 6-methylquinoline-4-carboxylate.
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Technique Purpose Expected Observations

¹H NMR
Determines the proton

framework of the molecule.

Aromatic protons on the

quinoline ring, a singlet for the

C-6 methyl group, and a

singlet for the ester methyl

group.

¹³C NMR
Determines the carbon

skeleton of the molecule.

Signals corresponding to the

quinoline ring carbons, the

methyl carbon, the ester

carbonyl carbon, and the ester

methoxy carbon.

HRMS
Provides exact mass and

elemental composition.

A molecular ion peak

corresponding to the exact

mass of C₁₂H₁₁NO₂

(201.07898 Da).[3]

FTIR Identifies functional groups.

Characteristic absorption

bands for C=O stretching

(ester), C-O stretching, C=N

and C=C stretching (aromatic

rings), and C-H stretching.[1]

UV-Vis
Analyzes electronic transitions

within the chromophore.

Absorption maxima

characteristic of the quinoline

aromatic system.[1]

Applications in Research and Drug Discovery
The primary value of Methyl 6-methylquinoline-4-carboxylate in a research context is its role

as a versatile scaffold.[1] The quinoline-4-carboxylate core is a known pharmacophore that can

be elaborated upon to generate novel therapeutic agents.

Inhibition of Dihydroorotate Dehydrogenase (DHODH)
DHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, which is essential

for the proliferation of rapidly dividing cells.[1] Inhibition of this enzyme depletes the nucleotide
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pool necessary for DNA and RNA synthesis, thereby halting cell growth. This makes DHODH a

prime target for the development of anticancer and immunosuppressive drugs.[1][2]

Compounds based on the quinoline-4-carboxylate scaffold have been identified as potent

DHODH inhibitors, and Methyl 6-methylquinoline-4-carboxylate serves as a key

intermediate for synthesizing analogs to explore and optimize interactions within the enzyme's

binding pocket.[1][4]

Broader Therapeutic Potential
Beyond DHODH, the quinoline core is present in numerous drugs with diverse activities.

Derivatives have been investigated for:

Antimalarial Activity: The quinoline ring is famously the core of drugs like chloroquine.[5]

Anticancer Properties: Many quinoline derivatives exhibit cytotoxic effects against various

cancer cell lines.[6]

Antitubercular and Antibacterial Agents: Functionalized quinolines have shown promise in

combating bacterial infections.[5]

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for Methyl 6-methylquinoline-4-carboxylate is not

widely available, data from closely related quinoline derivatives provide essential guidance for

safe handling.

Hazard Type Precautionary Statement Source(s)

Skin Contact H315: Causes skin irritation. PubChem[7]

Eye Contact
H319: Causes serious eye

irritation.
PubChem[7]

Inhalation
H335: May cause respiratory

irritation.
PubChem[7]

Ingestion Harmful if swallowed.
Fisher Scientific, Chemos

GmbH&Co.KG[8][9]
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Handling and Storage Recommendations:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[10]

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),

safety glasses with side shields, and a lab coat.[8][10][11]

Handling Practices: Avoid breathing dust, fumes, or vapor.[10] Avoid contact with skin and

eyes.[10] Wash hands thoroughly after handling.[8]

Storage: Keep containers securely sealed and store in a cool, dry place away from

incompatible materials.[10]

Conclusion
Methyl 6-methylquinoline-4-carboxylate is more than a simple chemical; it is a strategic

starting point for innovation in medicinal chemistry. Its well-defined structure, accessible

synthesis, and proven utility as a pharmacophore scaffold make it an invaluable tool for

researchers. A thorough understanding of its basic properties, characterization, and safe

handling is the foundation for leveraging its full potential in the development of next-generation

therapeutics, particularly in the fields of oncology and immunology.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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